Cas no 1804080-50-9 (7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile)

• Product Name: 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile
• CAS No: 1804080-50-9
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4818954
• Update Time: 2025-10-30

7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H8N2O2/c11-5-4-9-12-8-3-1-2-7(6-13)10(8)14-9/h1-3,13H,4,6H2
• InChI Key： ZCVKSHIZRBGINY-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC2=CC=CC(CO)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 0.6
• Topological Polar Surface Area: 70

Additional information on 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile

7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804080-50-9, commonly referred to as 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically the benzo[d]oxazole family, which is known for its versatile reactivity and biological activity. The presence of the hydroxymethyl group at the 7-position and the acetonitrile moiety at the 2-position introduces intriguing electronic and steric effects, making this compound a valuable subject for further research.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The hydroxymethyl group in this compound is known to enhance solubility and improve bioavailability, which are critical factors in drug design. Additionally, the acetonitrile group contributes to the compound's ability to act as a nitrile donor in various chemical reactions, making it a promising candidate for use in organic synthesis.

One of the most exciting developments involving 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile is its potential application in anti-cancer drug discovery. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to target specific pathways involved in tumor growth and metastasis. Furthermore, its ability to modulate key enzymes such as kinases and proteases has opened new avenues for exploring its role in precision medicine.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The unique electronic properties of benzo[d]oxazole derivatives make them ideal candidates for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The introduction of the hydroxymethyl and acetonitrile groups further enhances these properties, potentially leading to more efficient and sustainable electronic materials.

The synthesis of 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that this compound is readily available for further studies. The development of scalable synthesis routes has also made it possible to consider industrial applications of this compound in the near future.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile. Initial studies suggest that this compound exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals used in agriculture and industry. However, further research is needed to fully assess its environmental impact and ensure sustainable use.

In conclusion, 7-(Hydroxymethyl)benzo[d]oxazole-2-acetonitrile represents a fascinating example of how structural modifications can lead to compounds with diverse applications. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a key player in both academic research and industrial development. As ongoing investigations continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to various fields ranging from medicine to materials science.